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Compound of Interest

Compound Name: (3,4-Dimethylphenyl)hydrazine

Cat. No.: B3025248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3,4-Dimethylphenyl)hydrazine hydrochloride is an aromatic hydrazine derivative with

significant applications in organic synthesis and the development of active pharmaceutical

ingredients (APIs).[1][2] Its chemical structure, featuring a dimethyl-substituted phenyl ring

attached to a hydrazine group, makes it a valuable precursor for synthesizing a variety of

heterocyclic compounds.[1][3] This guide provides a comprehensive overview of its properties,

synthesis, applications, and safe handling procedures.

The compound is identified by the CAS Number 60481-51-8.[4][5] It is also known by

synonyms such as 3,4-Dimethylphenylhydrazine HCl and 4-Hydrazino-o-xylene hydrochloride.

[4][6]

Physicochemical Properties
(3,4-Dimethylphenyl)hydrazine hydrochloride is typically a white to off-white or amber

crystalline powder.[1][3][4][6][7] It is hygroscopic and should be stored in airtight containers

under an inert atmosphere to maintain its stability.[1][4][7] Key physicochemical properties are

summarized in the table below.
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Property Value Source(s)

CAS Number 60481-51-8 [4][5]

Molecular Formula C8H13ClN2 [4][5]

Molecular Weight 172.66 g/mol [4][5][8]

Appearance
White to amber to dark purple

powder to crystal
[1][4][6]

Melting Point 195-200 °C (decomposes) [1][4][6][7]

Solubility

Soluble in water, DMSO

(slightly), and Methanol

(slightly).[1][3][4][7] Insoluble in

non-polar solvents.[1]

Stability

Hygroscopic; decomposes with

prolonged exposure to heat or

strong oxidizers.[1][4][7]

Synthesis
A common method for the synthesis of (3,4-Dimethylphenyl)hydrazine hydrochloride involves

a diazotization reaction of 3,4-dimethylaniline, followed by reduction and hydrolysis.[9]

Representative Synthesis Workflow
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Step 1: Diazotization

Step 2: Reduction

Step 3: Hydrolysis & Purification
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Caption: General synthesis workflow for (3,4-Dimethylphenyl)hydrazine hydrochloride.

Detailed Experimental Protocol
A general procedure for the synthesis of 3,4-dimethylphenylhydrazine hydrochloride from 4-

bromo-1,2-xylene has also been described.[4][7] This method involves a copper-catalyzed

reaction with hydrazine hydrate.[4]
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Materials:

4-bromo-1,2-xylene

Copper(I) bromide (CuBr)

Ligand (e.g., L3 as specified in some literature)

Potassium phosphate (K3PO4)

Hydrazine hydrate (N2H4·H2O)

Dichloromethane (CH2Cl2)

Hydrochloric acid (HCl)

Methanol

Diethyl ether

Procedure:

In a reaction vessel, combine CuBr, the appropriate ligand, and K3PO4 in water.

Add the starting material, 4-bromo-1,2-xylene, to the mixture.

Stir the reaction mixture at an elevated temperature (e.g., 80-110°C).

After an initial stirring period, add additional K3PO4 and hydrazine hydrate.

Continue stirring at the elevated temperature for 1-2 hours, monitoring the reaction progress

by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and dilute with

dichloromethane.

Filter the solution and wash the organic phase with a saturated saline solution.
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Adjust the pH of the dichloromethane solution to 3-4 by the dropwise addition of a 37%

aqueous HCl solution to precipitate the hydrochloride salt.

Filter the precipitate, wash with dichloromethane, and dry at room temperature.

For higher purity, the product can be recrystallized by dissolving it in methanol and

precipitating with diethyl ether.[4][7]

Causality Behind Experimental Choices:

Copper Catalyst: Copper(I) bromide is an effective catalyst for the coupling reaction between

the aryl halide and hydrazine.

Ligand: The ligand enhances the solubility and reactivity of the copper catalyst.

Potassium Phosphate: This base is crucial for the reaction to proceed, likely by

deprotonating the hydrazine.

Acidification: The addition of hydrochloric acid protonates the hydrazine group, forming the

stable and isolable hydrochloride salt.

Recrystallization: This purification step is essential to remove impurities, such as the

corresponding aniline hydrochloride which can form as a byproduct.[4][7]

Applications in Drug Development and Research
(3,4-Dimethylphenyl)hydrazine hydrochloride is a key intermediate in the synthesis of various

pharmaceutical compounds, particularly those containing pyrazole and pyrazoline moieties,

which are known to exhibit a range of biological activities, including potential anticancer

properties.[2][10]

One notable application is its use as a reactant with ethyl 3-ethoxy-2-ethoxycarbonylprop-2-

enoate to produce 2-(3,4-dimethyl-phenyl)-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid

ethyl ester.[4][7]

Reaction Pathway Diagram
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Caption: Synthesis of a pyrazole derivative from (3,4-Dimethylphenyl)hydrazine
hydrochloride.

The reactivity of the hydrazine group allows it to be a versatile building block for creating a

diverse library of compounds for drug discovery.[11] Hydrazides and their derivatives are widely

explored in medicinal chemistry due to their broad spectrum of biological activities.[11]

Safety and Handling
(3,4-Dimethylphenyl)hydrazine hydrochloride is considered a hazardous substance and

requires careful handling to avoid exposure.

Hazard Identification:

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[12][13][14] Some sources also indicate H302

(Harmful if swallowed).[8][15]

Signal Word: Warning[4][8][12]

Hazard Codes: Xi (Irritant)[4][6][7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[12]

Skin Protection: Wear protective gloves and clothing.[12][15]
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Respiratory Protection: Use in a well-ventilated area.[15][16] If exposure limits are exceeded,

use a full-face respirator.[12]

Handling and Storage:

Avoid all personal contact, including inhalation of dust.[16]

Wash hands thoroughly after handling.[12][15]

Store in a cool, dry, well-ventilated place in a tightly closed container under an inert gas

(nitrogen or argon) at 2-8°C.[3][4][7][16]

Keep away from incompatible materials and strong oxidizers.[1][16]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[12][15]

If on Skin: Wash with plenty of soap and water.[12][15]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[12][14]

If Swallowed: Call a poison center or doctor if you feel unwell.[15]

In case of a spill, clean it up immediately using dry procedures to avoid generating dust.[16]

Conclusion
(3,4-Dimethylphenyl)hydrazine hydrochloride is a crucial chemical intermediate with

significant utility in pharmaceutical research and development. A thorough understanding of its

properties, synthesis, and safe handling is paramount for its effective and responsible use in

the laboratory and in manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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